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Compound of Interest

Compound Name: FHD-609

Cat. No.: B15543193

Essential safety and logistical information for the proper disposal of the BRD9 protein degrader,
FHD-609, is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide provides a step-by-step procedure for its disposal, grounded in safety
data sheet recommendations and chemical hazard information.

FHD-609 is a potent and selective heterobifunctional degrader of Bromodomain-containing
protein 9 (BRD?9), investigated for its potential in treating cancers such as synovial sarcoma.[1]
[2][3][4][5] Due to its chemical nature and designated hazard classifications, specific protocols
must be followed for its disposal.

Hazard Identification and Safety Precautions

According to the Global Harmonized System of Classification and Labelling of Chemicals
(GHS), FHD-609 is classified with the following hazards:

» Acute toxicity, Oral (Category 4): Harmful if swallowed.[6]
o Acute aquatic toxicity (Category 1): Very toxic to aquatic life.[6]
» Chronic aquatic toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.[6]

Key precautionary measures when handling FHD-609 include washing skin thoroughly after
handling, not eating, drinking, or smoking when using the product, and avoiding its release into
the environment.[6] In case of ingestion, it is advised to call a poison center or physician.[6]
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Quantitative Data Summary

For easy reference, the key chemical and hazard information for FHD-609 is summarized in the

table below.
Property Value Reference
Chemical Formula C47H56N806 [6]
Molecular Weight 828.997 g/mol [6]
CAS Number 2676211-64-4 [6]
GHS Hazard Codes H302, H400, H410 [6]

_ P264, P270, P273, P301 +
GHS Precautionary Codes [6]
P312, P330, P391, P501

Step-by-Step Disposal Protocol

The primary directive for the disposal of FHD-609 is to "Dispose of contents/ container to an
approved waste disposal plant.”[6] This ensures that the compound is handled by professionals
equipped to manage hazardous chemical waste and prevents environmental contamination.

Experimental Workflow for FHD-609 Disposal
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Laboratory Procedures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of FHD-609: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543193#fhd-609-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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